molecular formula C12H11NO4S B8363792 4-(2,4-Dioxo-thiazolidin-5-ylmethyl)-benzoic acid methyl ester

4-(2,4-Dioxo-thiazolidin-5-ylmethyl)-benzoic acid methyl ester

Cat. No. B8363792
M. Wt: 265.29 g/mol
InChI Key: INVKBDJOAIKXPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2,4-Dioxo-thiazolidin-5-ylmethyl)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C12H11NO4S and its molecular weight is 265.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(2,4-Dioxo-thiazolidin-5-ylmethyl)-benzoic acid methyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2,4-Dioxo-thiazolidin-5-ylmethyl)-benzoic acid methyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(2,4-Dioxo-thiazolidin-5-ylmethyl)-benzoic acid methyl ester

Molecular Formula

C12H11NO4S

Molecular Weight

265.29 g/mol

IUPAC Name

methyl 4-[(2,4-dioxo-1,3-thiazolidin-5-yl)methyl]benzoate

InChI

InChI=1S/C12H11NO4S/c1-17-11(15)8-4-2-7(3-5-8)6-9-10(14)13-12(16)18-9/h2-5,9H,6H2,1H3,(H,13,14,16)

InChI Key

INVKBDJOAIKXPX-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=C(C=C1)CC2C(=O)NC(=O)S2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the methyl ester 350 (615 mg, 2.32 mmol) in MeOH (120 ml) was hydrogenated over 10% Pd/C (615 mg, Degussa type) for 2 hours at room temperature. Another portion of Pd/C (300 mg) was added and the hydrogenation proceeded for another 3 hrs (monitored by MS). The reaction mixture was filtered through a celite pad, evaporated and the residue was purified by flash chromatography, eluent EtOAc—CH2Cl2 (1:2), to produce the title compound (570 mg, 92% yield). LRMS: 265.3 (calcd.), 266.1 [MH]+ (found).
Quantity
615 mg
Type
reactant
Reaction Step One
Name
Quantity
120 mL
Type
solvent
Reaction Step One
Name
Quantity
615 mg
Type
catalyst
Reaction Step One
Name
Quantity
300 mg
Type
catalyst
Reaction Step Two
Yield
92%

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